Phenylbenzamines
Phenylbenzamines are a class of organic compounds characterized by their aromatic backbone and substituent at the para position, specifically with an amino group (-NH2) attached to the benzene ring. These compounds find application in various fields such as pharmaceuticals, agriculture, and research due to their structural diversity and potential biological activities. In pharmacology, phenylbenzamines often act as anticholinesterase agents, inhibiting the enzyme responsible for breaking down acetylcholine, which can lead to increased levels of this neurotransmitter. This property makes them useful in treating conditions associated with decreased cholinergic activity. Additionally, certain derivatives may possess analgesic or anti-inflammatory properties, making them valuable tools in medicinal chemistry. For agricultural purposes, some phenylbenzamines can serve as insecticides by interfering with the nervous system functions of pests. Overall, these compounds offer a rich platform for exploring new therapeutic and chemical applications due to their unique structural features and functional potential.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-chloro-n-(2-fluorobenzyl)aniline | 1019541-39-9 | C13H11ClFN |
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3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile | 1021022-20-7 | C15H13FN2 |
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N-[(2-aminophenyl)methyl]-2-nitroaniline | 1221792-14-8 | C13H13N3O2 |
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N~1~-benzyl-4-nitro-1,2-benzenediamine | 66108-86-9 | C13H13N3O2 |
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N,N-Dibenzylaniline | 91-73-6 | C20H19N |
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Methyl (2E)-3-3-({4'-(dimethylamino)biphenyl-4-ylmethyl}amino)phenylacrylate | 2089427-45-0 | C25H26N2O2 |
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Benzyldimethylanilinium Chloride | 3204-68-0 | C15H18N+.Cl- |
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N-benzyl-3-chloroaniline | 50798-95-3 | C13H12NCl |
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2-{[(3-chloro-4-fluorophenyl)amino]methyl}-6-methoxyphenol | 415968-50-2 | |
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Ethyl 3-amino-4-benzyl(methyl)aminobenzoate | 1219960-75-4 | C17H20N2O2 |
Related Literature
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Bart M. J. M. Suijkerbuijk,Bas N. H. Aerts,Harm P. Dijkstra,Martin Lutz,Anthony L. Spek,Gerard van Koten,Robertus J. M. Klein Gebbink Dalton Trans., 2007, 1273-1276
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Lizhen Liu,Jingcong Hu,Ben Lei,Hongwei Huang,Yue Lu J. Mater. Chem. A, 2022,10, 20396-20401
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Jan Mach,Robert Sutak Metallomics, 2020,12, 1335-1347
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Martina Karlikova,Veronika Cermakova,Jiri Demuth,Vojtech Valer,Miroslav Miletin,Veronika Novakova,Petr Zimcik Dalton Trans., 2019,48, 6162-6173
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Saadat Rastegarzadeh,Fatemeh Hashemi Anal. Methods, 2015,7, 1478-1483
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